N-(2-methoxyphenyl)-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide

• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2,2-dimethyl-5-oxooxolane-3-carboxamide
• InChI: InChI=1S/C14H17NO4/c1-14(2)9(8-12(16)19-14)13(17)15-10-6-4-5-7-11(10)18-3/h4-7,9H,8H2,1-3H3,(H,15,17)
• InChI Key: KTGBHTQGBVOQGO-UHFFFAOYSA-N
• SMILES: CC1(C(CC(=O)O1)C(=O)NC2=CC=CC=C2OC)C

Description

N-(2-methoxyphenyl)-2,2-dimethyl-5-oxotetrahydrofuran-3-carboxamide, commonly known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV also has potential applications in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

MDPV acts as a reuptake inhibitor for dopamine and norepinephrine, preventing their reuptake into presynaptic neurons and leading to increased levels of these neurotransmitters in the synaptic cleft. This results in increased activation of postsynaptic neurons and the release of other neurotransmitters such as serotonin and acetylcholine.
Biochemical and Physiological Effects:
MDPV has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and cardiovascular effects such as increased heart rate and blood pressure. It has also been found to produce rewarding effects in animal models, suggesting a potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

MDPV has several advantages as a research tool, including its high potency and selectivity for dopamine and norepinephrine transporters. However, its potential for abuse and addiction must be taken into account when designing experiments, and appropriate safety measures should be implemented to minimize the risk of harm to researchers.

Future Directions

There are several potential future directions for research on MDPV, including its potential as a treatment for psychiatric disorders such as depression and ADHD, as well as its potential for abuse and addiction. Further studies are also needed to elucidate the exact mechanism of action of MDPV and its effects on other neurotransmitter systems. Additionally, research on the long-term effects of MDPV use is needed to better understand its potential risks and benefits.

Synthesis Methods

MDPV can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with methylamine and formaldehyde to produce the intermediate 1-(3,4-methylenedioxyphenyl)-2-methylaminopropan-1-one. This intermediate is then reacted with 2,2-dimethyl-3,4-dihydro-2H-pyran-5-carboxylic acid to yield MDPV.

Scientific Research Applications

MDPV has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for the dopamine and norepinephrine transporters, leading to increased levels of these neurotransmitters in the brain. This has potential implications for the treatment of psychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD).